Cas no 730949-87-8 (2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide)

• Product Name: 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide
• CAS No: 730949-87-8
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• CID: 3106074
• PubChem ID: 2393519
• Update Time: 2025-08-05

2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• (5,7-Dichloro-2-methyl-quinolin-8-yloxy)-acetic acid hydrazide
• CS-0220363
• EN300-06487
• Z56943423
• 2-[(5,7-dichloro-2-methylquinolin-8-yl)oxy]acetohydrazide
• 2-(5,7-dichloro-2-methylquinolin-8-yl)oxyacetohydrazide
• MLS001018142
• 730949-87-8
• AKOS008967065
• FEB94987
• SMR000354427
• G35905
• 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide

• Inchi： 1S/C12H11Cl2N3O2/c1-6-2-3-7-8(13)4-9(14)12(11(7)16-6)19-5-10(18)17-15/h2-4H,5,15H2,1H3,(H,17,18)
• InChI Key： GFCBMQGESMIYDP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C2C1=CC=C(C)N=2)OCC(NN)=O)Cl

Computed Properties

• Exact Mass: 299.0228320Da
• Monoisotopic Mass: 299.0228320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide

Professional Introduction to 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide (CAS No. 730949-87-8)

2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 730949-87-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 5,7-Dichloro-2-methylquinolin-8-yl moiety, contribute to its potential as a lead structure for the development of novel therapeutic agents.

The< strong>oxyacetohydrazide functional group in the molecular structure of 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide is known for its ability to interact with various biological targets. This functionality has been widely explored in the design of inhibitors and modulators for enzymes and receptors involved in critical cellular processes. The combination of the< strong>5,7-Dichloro-2-methylquinolin-8-yl scaffold with the< strong>oxyacetohydrazide group creates a versatile platform for structural modifications, enabling researchers to fine-tune the pharmacological properties of the compound.

In recent years, there has been a surge in research focused on quinoline derivatives due to their diverse biological activities. Quinoline-based compounds have shown efficacy in treating a range of diseases, including infectious diseases, cancer, and inflammatory conditions. The< strong>5,7-Dichloro-2-methylquinolin-8-yl moiety, in particular, has been identified as a key pharmacophore that contributes to the binding affinity and selectivity of these molecules towards their target proteins. This has spurred interest in developing new derivatives with enhanced pharmacokinetic profiles and reduced side effects.

The< strong>oxyacetohydrazide group in 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide is particularly interesting because it can participate in hydrogen bonding interactions with polar residues in protein active sites. This capability makes it an attractive scaffold for designing molecules that can modulate enzyme activity. For instance, oxyacetohydrazide derivatives have been investigated as potential inhibitors of kinases and other enzymes involved in signal transduction pathways. These pathways are often dysregulated in diseases such as cancer and inflammation, making them prime targets for therapeutic intervention.

Recent studies have demonstrated the potential of 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide as a lead compound for drug discovery. Researchers have employed computational methods to predict its binding interactions with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The< strong>5,7-Dichloro-2-methylquinolin-8-yl moiety is particularly important for its ability to engage hydrophobic pockets in the enzyme active site, thereby enhancing binding affinity.

In addition to its kinase inhibitory activity, 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide has shown promise in preclinical studies as a modulator of inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disease and neurodegenerative disorders. By targeting key inflammatory mediators, this compound may offer therapeutic benefits beyond its primary mode of action. The< strong>oxyacetohydrazide group's ability to interact with biomolecules involved in inflammation makes it a valuable component in the design of anti-inflammatory agents.

The synthesis and characterization of 2-(5,7-Dichloro-2-methylquinolin-8-yl)oxyacetohydrazide have been subjects of detailed investigation. Advanced synthetic techniques have been employed to ensure high purity and yield, which are critical for pharmaceutical applications. Researchers have also explored different synthetic routes to modify the< strong>5,7-Dichloro-2-methylquinolin-8-y1 scaffold and introduce additional functional groups. These modifications aim to improve solubility, bioavailability, and metabolic stability.

The pharmacokinetic properties of 2-(5,7-Dichloro-oxyacetohydrazide)-methylquinolinone are being thoroughly evaluated through both computational modeling and experimental studies. Understanding how the compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles，making it suitable for further development into a drug candidate.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists、biologists、pharmacologists，and clinicians。The study of 2-(5，Dichloro-oxyacehydrazide)-methylquinolone exemplifies this collaborative approach，as it combines expertise from multiple fields to advance drug discovery efforts。The< strong>Dichloro-oxyacehydrazidemethylnaphtholone-based compounds represent an exciting frontier in medicinal chemistry，with potential applications across various therapeutic areas。

In conclusion，the chemical compound 2-(5，Dichloro-oxyacehydrazidemethylnaphtholone)-methylquinolone (CAS No。73094987。88) is a promising candidate for further exploration in pharmaceutical research。Its unique structural features，particularly the presence of both the< strong>Dichloro-oxyacehydrazidemethylnaphtholone-scaffold and the< strong{oxyacehydrazidemethylnaphtholone}-group，make it a versatile molecule with potential applications in treating various diseases。Ongoing research efforts are focused on optimizing its pharmacological properties through structural modifications and evaluating its therapeutic efficacy through preclinical studies。